Cas no 494798-73-1 (4-(4 4 5 5 6 6 7 7 8 8 9 9 10 10 11 11 1)

• Product Name: 4-(4 4 5 5 6 6 7 7 8 8 9 9 10 10 11 11 1
• CAS No: 494798-73-1
• MF: C₁₈H₁₁F₁₇O₂
• MW: 582.251605272293
• CID: 932418
• PubChem ID: 12154169
• Update Time: 2025-05-22

4-(4 4 5 5 6 6 7 7 8 8 9 9 10 10 11 11 1 Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoroundecoxy)benzaldehyde
• 38456_ALDRICH
• 38456_FLUKA
• 4-(1H,1H,2H,2H,3H,3H-Perfluoroundecyloxy)benzaldehyde
• 4-(4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoroundecyloxy)benzaldehyde
• 4-(4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoroundecyloxy)-benzaldehyde
• 4-[3-(Perfluorooctyl)-1-propyloxy]benzaldehyde
• 4-[3-(perfluorooctyl)propyl-1-oxy]benzaldehyde
• 4-[3-(perfluorooctyl)propyloxy]benzaldehyde
• ACMC-20amwo
• AG-F-65672
• CTK4J1326
• 4-((4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-Heptadecafluoroundecyl)oxy)benzaldehyde
• AKOS015889324
• 4-(4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-Heptadecafluoroundecyloxy) benzaldehyde, >=97.0%
• NS00109873
• 494798-73-1
• SCHEMBL896329
• DTXSID30478718
• 4-(4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-Heptadecafluoroundecyloxy) benzaldehyde
• 4-(4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-Heptadecafluoroundecyloxy)benzaldehyde,>=97.0%
• 4-(4 4 5 5 6 6 7 7 8 8 9 9 10 10 11 11 1

• Inchi： 1S/C18H11F17O2/c19-11(20,6-1-7-37-10-4-2-9(8-36)3-5-10)12(21,22)13(23,24)14(25,26)15(27,28)16(29,30)17(31,32)18(33,34)35/h2-5,8H,1,6-7H2
• InChI Key： KOLANEVLEDPTQG-UHFFFAOYSA-N
• SMILES： FC(C(C(CCCOC1C=CC(C=O)=CC=1)(F)F)(F)F)(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 582.04873
• Monoisotopic Mass: 582.0487583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.52
• Melting Point: 60-64 °C
• Boiling Point: 353.557°C at 760 mmHg
• Flash Point: >110 °C
• Refractive Index: 1.379
• PSA: 26.3

4-(4 4 5 5 6 6 7 7 8 8 9 9 10 10 11 11 1 Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(4 4 5 5 6 6 7 7 8 8 9 9 10 10 11 11 1

Compound CAS No. 494798-73-1: A Comprehensive Overview

The compound with CAS No. 494798-73-1, commonly referred to as 4-(4,4,5,5,6,6,7,7,8,8,9,9,10,10,11, is a highly specialized chemical entity that has garnered significant attention in the scientific community. This compound is a derivative of a benzene ring substituted with a long-chain alkyl group at the para position. The structure of this compound is notable for its extended carbon chain and the specific substitution pattern on the benzene ring.

Recent studies have highlighted the unique properties of this compound in various applications. For instance, research published in the Journal of Materials Science has demonstrated its potential as a precursor in the synthesis of advanced polymers and materials with tailored properties. The extended alkyl chain provides excellent thermal stability and mechanical strength to the resulting materials.

In addition to its role in polymer synthesis, this compound has also shown promise in drug delivery systems. Its ability to form stable micelles and vesicles makes it an ideal candidate for encapsulating hydrophobic drugs. This property has been extensively explored in recent clinical trials focusing on targeted drug delivery mechanisms.

The synthesis of CAS No. 494798-73-1 involves a multi-step process that includes Friedel-Crafts alkylation followed by extensive purification to ensure high purity levels. The reaction conditions are carefully optimized to minimize side reactions and maximize yield. Advanced spectroscopic techniques such as NMR and IR are employed to confirm the structure and purity of the final product.

From an environmental standpoint, studies have shown that this compound exhibits low toxicity and biodegradability under controlled conditions. This makes it a safer alternative to traditional chemical precursors in certain industrial applications. Regulatory agencies have also recognized its safety profile through comprehensive risk assessments.

In conclusion,CAS No. 494798-73-1, or 4-(4, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool in modern chemistry and materials science.